Cas no 790227-18-8 (3-amino-3-(3-ethoxyphenyl)propan-1-ol)

3-Amino-3-(3-ethoxyphenyl)propan-1-ol is a versatile chiral building block with applications in pharmaceutical synthesis and fine chemical research. Its structure features both an amino and a hydroxyl functional group, enabling its use as an intermediate in the preparation of biologically active compounds, particularly those targeting central nervous system disorders. The ethoxy-substituted aromatic ring enhances solubility and reactivity, facilitating selective modifications. This compound’s stereochemical purity and stability under standard conditions make it suitable for asymmetric synthesis and medicinal chemistry applications. Its balanced lipophilicity and hydrogen-bonding capacity contribute to its utility in drug design, offering a reliable scaffold for further derivatization.
3-amino-3-(3-ethoxyphenyl)propan-1-ol structure
790227-18-8 structure
Product Name:3-amino-3-(3-ethoxyphenyl)propan-1-ol
CAS No:790227-18-8
MF:C11H17NO2
MW:195.258183240891
CID:555104
PubChem ID:45091525
Update Time:2025-05-21

3-amino-3-(3-ethoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanol, g-amino-3-ethoxy-
    • Benzenepropanol, gamma-amino-3-ethoxy- (9CI)
    • 3-amino-3-(3-ethoxyphenyl)propan-1-ol
    • DTXSID30666850
    • AKOS011676662
    • 790227-18-8
    • EN300-1859757
    • Inchi: 1S/C11H17NO2/c1-2-14-10-5-3-4-9(8-10)11(12)6-7-13/h3-5,8,11,13H,2,6-7,12H2,1H3
    • InChI Key: WZWBHZFXUXGBMM-UHFFFAOYSA-N
    • SMILES: O(CC)C1=CC=CC(=C1)C(CCO)N

Computed Properties

  • Exact Mass: 195.126
  • Monoisotopic Mass: 195.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.5A^2
  • XLogP3: 0.8

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Additional information on 3-amino-3-(3-ethoxyphenyl)propan-1-ol

Comprehensive Overview of 3-amino-3-(3-ethoxyphenyl)propan-1-ol (CAS No. 790227-18-8): Properties, Applications, and Industry Insights

3-amino-3-(3-ethoxyphenyl)propan-1-ol (CAS No. 790227-18-8) is a specialized organic compound with a unique molecular structure that combines an amino group, an ethoxyphenyl moiety, and a propanol backbone. This versatile chemical has garnered significant attention in pharmaceutical research, material science, and fine chemical synthesis due to its multifunctional properties. The compound's molecular formula and structural features make it particularly valuable for designing novel drug intermediates and chiral building blocks.

Recent trends in green chemistry and sustainable synthesis have increased demand for compounds like 3-amino-3-(3-ethoxyphenyl)propan-1-ol, as researchers seek environmentally friendly approaches to complex molecule construction. The ethoxyphenyl group in particular has shown promise in enhancing bioavailability of pharmaceutical compounds, a hot topic in current drug discovery circles. Many researchers are investigating how modifications to the ethoxy substituent can optimize pharmacokinetic properties of lead compounds.

The synthesis of 790227-18-8 typically involves multi-step organic reactions with careful control of stereochemistry, as the amino alcohol functionality creates potential chiral centers. This aspect has made it particularly interesting for development of asymmetric catalysts and enantioselective synthesis methods. Industry experts frequently search for information about scalable production methods and purification techniques for this compound, reflecting its growing commercial importance.

In medicinal chemistry, derivatives of 3-amino-3-(3-ethoxyphenyl)propan-1-ol have shown potential as CNS-active compounds, with particular interest in their neuropharmacological profiles. The amino alcohol moiety is structurally similar to several neurotransmitter analogs, making it a valuable scaffold for neurological drug development. Recent patent literature reveals innovative applications in GPCR-targeted therapies, addressing current healthcare challenges in neurological disorders and mental health conditions.

From a material science perspective, the compound's dual functionality (amine and alcohol groups) enables its use in polymer modification and surface engineering. Researchers are exploring its incorporation into smart materials that respond to environmental stimuli, a rapidly growing field in advanced materials development. The aromatic ethoxy group contributes to interesting thermal stability properties that are valuable for high-performance polymers.

Quality control of CAS No. 790227-18-8 requires sophisticated analytical techniques such as HPLC, GC-MS, and chiral chromatography to ensure chemical purity and enantiomeric excess. These analytical challenges are frequently discussed in pharmaceutical forums and chemical research communities, as precise characterization is crucial for regulatory compliance in drug development pipelines.

The global market for 3-amino-3-(3-ethoxyphenyl)propan-1-ol has shown steady growth, driven by expanding applications in pharmaceutical intermediates and specialty chemicals. Industry reports highlight increasing demand from contract research organizations and custom synthesis providers, particularly in regions with strong generic drug manufacturing capabilities. Supply chain professionals often search for reliable manufacturing standards and quality specifications for this compound.

Future research directions for 790227-18-8 include exploration of its biocatalytic synthesis routes and development of continuous flow processes to improve atom economy and reduce environmental impact. These approaches align with current industry priorities in process intensification and green manufacturing. Academic and industrial researchers are particularly interested in structure-activity relationships of derivatives for various therapeutic applications.

Safety considerations for handling 3-amino-3-(3-ethoxyphenyl)propan-1-ol follow standard laboratory protocols for amino alcohols, with particular attention to personal protective equipment and proper ventilation. While not classified as hazardous under normal conditions, proper chemical storage and waste disposal procedures are essential, as with all fine chemicals used in research and development settings.

In conclusion, CAS No. 790227-18-8 represents an important chemical building block with diverse applications across multiple scientific disciplines. Its unique combination of functional groups and structural features continues to inspire innovation in drug discovery, material science, and chemical synthesis. As research progresses, we anticipate new discoveries that will further expand the utility of this versatile compound in addressing contemporary scientific and technological challenges.

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